Cas no 1239460-39-9 ((4-broMo-3-(4-broMophenyl)-1H-pyrazol-5-yl)Methanol)

• Product Name: (4-broMo-3-(4-broMophenyl)-1H-pyrazol-5-yl)Methanol
• CAS No: 1239460-39-9
• MF: C₁₀H₁₂Br₂N₂O
• MW: 336.023080825806
• CID: 2128132
• Update Time: 2025-07-18

(4-broMo-3-(4-broMophenyl)-1H-pyrazol-5-yl)Methanol Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-3-(4-bromophenyl)-1H-pyrazol-5-yl)methanol
• CID 138058757
• 1H-Pyrazole-3-methanol, 4-bromo-5-(4-bromophenyl)-
• (4-broMo-3-(4-broMophenyl)-1H-pyrazol-5-yl)Methanol

• Inchi： 1S/C10H12Br2N2O/c11-7-3-1-6(2-4-7)10-9(12)8(5-15)13-14-10/h1-4,8-10,13-15H,5H2
• InChI Key： PSFKUENHEMDTJV-UHFFFAOYSA-N
• SMILES： BrC1C(CO)NNC1C1C=CC(=CC=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Topological Polar Surface Area: 44.3

Experimental Properties

• Color/Form: No data available
• Density: 1.9±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 484.4±40.0 °C at 760 mmHg
• Flash Point: 246.8±27.3 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• pka: 11.51±0.50(Predicted)

(4-broMo-3-(4-broMophenyl)-1H-pyrazol-5-yl)Methanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (4-broMo-3-(4-broMophenyl)-1H-pyrazol-5-yl)Methanol

(4-broMo-3-(4-broMophenyl)-1H-pyrazol-5-yl)Methanol (CAS No. 1239460-39-9)

(4-broMo-3-(4-broMophenyl)-1H-pyrazol-5-yl)Methanol (CAS No. 1239460-39-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The presence of bromine atoms and the pyrazole ring system endows this molecule with a range of biological activities, making it an intriguing candidate for further investigation.

The chemical structure of (4-broMo-3-(4-broMophenyl)-1H-pyrazol-5-yl)Methanol consists of a pyrazole ring substituted with a bromophenyl group and a bromomethyl group. The pyrazole ring, a five-membered heterocyclic compound, is known for its biological activity and has been widely studied in the development of drugs targeting various diseases, including cancer, inflammation, and neurological disorders. The bromine atoms, particularly in the context of medicinal chemistry, can influence the compound's pharmacokinetic properties, such as solubility, metabolic stability, and binding affinity to target proteins.

Recent studies have highlighted the potential of (4-broMo-3-(4-broMophenyl)-1H-pyrazol-5-yl)Methanol in the inhibition of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural motifs exhibit potent inhibitory activity against kinases involved in cancer progression. This finding suggests that (4-broMo-3-(4-broMophenyl)-1H-pyrazol-5-yl)Methanol could be a valuable lead compound for the development of targeted therapies against various forms of cancer.

In addition to its potential anticancer properties, (4-broMo-3-(4-broMophenyl)-1H-pyrazol-5-yl)Methanol has also been explored for its anti-inflammatory effects. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation and tissue damage. Studies have demonstrated that pyrazole derivatives can modulate the activity of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms. The bromine substituents in (4-broMo-3-(4-broMophenyl)-1H-pyrazol-5-yl)Methanol may enhance its ability to interact with these targets, making it a promising candidate for anti-inflammatory drug development.

The pharmacological profile of (4-broMo-3-(4-broMophenyl)-1H-pyrazol-5-yl)Methanol has also been evaluated in preclinical models. In vitro assays have shown that this compound exhibits high selectivity and potency against specific targets, with minimal cytotoxicity towards normal cells. These findings are crucial for ensuring the safety and efficacy of potential therapeutic agents. Furthermore, preliminary pharmacokinetic studies have indicated favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting that (4-broMo-3-(4-broMophenyl)-1H-pyrazol-5-yl)Methanol may be suitable for further development as an oral or injectable drug.

Beyond its direct therapeutic applications, (4-broMo-3-(4-broMophenyl)-1H-pyrazol-5-yl)Methanol serves as an important intermediate in the synthesis of more complex molecules. The versatility of this compound allows chemists to introduce various functional groups and substituents to tailor its properties for specific biological activities. For example, the methanol group can be readily converted into other functional groups through chemical reactions such as esterification or etherification, expanding its utility in drug design and synthesis.

The synthesis of (4-broMo-3-(4-broMophenyl)-1H-pyrazol-5-yl)Methanol typically involves multistep reactions starting from readily available starting materials. One common synthetic route involves the condensation of 4-bromobenzaldehyde with hydrazine to form 3-(4-bromophenyl)-1H-pyrazole, followed by bromination at the 4-position and subsequent methylation to introduce the methanol group. Advances in synthetic methodologies have led to more efficient and scalable processes for producing this compound, facilitating its availability for research purposes.

In conclusion, (4-broMo-3-(4-broMophenyl)-1H-pyrazol-5-yl)Methanol (CAS No. 1239460-39-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation as a lead compound in drug discovery efforts. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, contributing to the advancement of treatments for various diseases.